Cas no 147992-79-8 (AH-262/34230045)

• Product Name: AH-262/34230045
• CAS No: 147992-79-8
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 2778396
• PubChem ID: 2834661
• Update Time: 2025-04-21

AH-262/34230045 Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19565814
• AH-262/34230045
• DTXCID00336432
• 4-dimethylamino-3-cyanopyridine-2-thione
• 147992-79-8
• SCHEMBL5238499
• 4-(dimethylamino)-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• 4-(dimethylamino)-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile
• CUOPYTHMNLDSCL-UHFFFAOYSA-N
• DTXSID40385409

• Inchi： 1S/C8H9N3S/c1-11(2)7-3-4-10-8(12)6(7)5-9/h3-4H,1-2H3,(H,10,12)
• InChI Key： CUOPYTHMNLDSCL-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C=CN1)N(C)C

Computed Properties

• Exact Mass: 179.05171847Da
• Monoisotopic Mass: 179.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.2Ų